Cas no 101-51-9 (Benzoic acid,5-[2-(4-aminophenyl)diazenyl]-2-hydroxy-)

• Product Name: Benzoic acid,5-[2-(4-aminophenyl)diazenyl]-2-hydroxy-
• CAS No: 101-51-9
• MF: C₁₃H₁₁N₃O₃
• MW: 257.244742631912
• CID: 140123
• PubChem ID: 66862
• Update Time: 2025-04-19

Benzoic acid,5-[2-(4-aminophenyl)diazenyl]-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-[2-(4-aminophenyl)diazenyl]-2-hydroxy-
• (3E)-3-[(4-aminophenyl)hydrazinylidene]-6-oxocyclohexa-1,4-diene-1-carboxylic acid
• 5-(4-AMINO-PHENYLAZO)-2-HYDROXY-BENZOIC ACID
• 4-Oxy-4'-amino-azobenzol-carbonsaeure-(3)
• 5-((p-Aminophenyl)azo)salicylic acid
• 5-(4-Amino-phenylazo)-2-hydroxy-benzoesaeure
• 5-(p-Aminophenylazo)salicylic acid
• 5-[(p-Aminophenyl)azo]salicylic acid
• AC1NZRBK
• Anilin-(4 azo 5)-salicylsaeure
• Benzoic acid, 5-((4-aminophenyl)azo)
• Benzoic acid, 5-[(4-aminophenyl)azo]-2-hydroxy-
• EINECS 202-948-2
• NSC13967
• Benzoicacid, 5-[(4-aminophenyl)azo]-2-hydroxy- (9CI)
• Salicylic acid,5-[(p-aminophenyl)azo]- (7CI,8CI)
• 4'-AMINO-4-HYDROXY-3-CARBOXYAZOBENZENE
• Salicylic acid, 5-[(p-aminophenyl)azo]-
• 5-[(4-aminophenyl)azo]-2-hydroxy-benzoicaci
• 4'-Amino-4-hydroxyazobenzene-3-carboxylic acid
• 5-(4-aminophenylazo) salicylic acid
• 5-(4-aminophenylazo)-2-hydroxybenzoic acid
• Benzoic acid, 5-[2-(4-aminophenyl)diazenyl]-2-hydroxy-
• Mordant yellow 12
• 101-51-9
• 5-[(4-aminophenyl)diazenyl]-2-hydroxybenzoic acid
• DQMAUXIQILXETR-FOCLMDBBSA-N
• DTXSID1059232
• ALUMINUMCYCLOHEXANEBUTYRATE
• 5-[(E)-(4-aminophenyl)azo]-2-hydroxy-benzoic acid
• FT-0773965
• Benzoic acid, 5-(2-(4-aminophenyl)diazenyl)-2-hydroxy-
• SCHEMBL4326140
• Benzoic acid, 5-((4-aminophenyl)azo)-2-hydroxy-
• NSC-13967
• (E)-5-((4-aminophenyl)diazenyl)-2-hydroxybenzoic acid
• Salicylic acid, 5-((p-aminophenyl)azo)-
• NS00041332
• NSC 13967

• Inchi： 1S/C13H11N3O3/c14-8-1-3-9(4-2-8)15-16-10-5-6-12(17)11(7-10)13(18)19/h1-7,17H,14H2,(H,18,19)/b16-15+
• InChI Key： DQMAUXIQILXETR-FOCLMDBBSA-N
• SMILES： OC1=CC=C(C=C1C(=O)O)/N=N/C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 257.08000
• Monoisotopic Mass: 257.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 1.8
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 108.27000
• LogP: 3.66920